Cas no 81469-77-4 (methyl 3,4,5-trimethoxy-2-((2-((3-pyridinylcarbonyl)amino)benzoyl)amino)benzoate)

• Product Name: methyl 3,4,5-trimethoxy-2-((2-((3-pyridinylcarbonyl)amino)benzoyl)amino)benzoate
• CAS No: 81469-77-4
• Molecular Formula: C₂₄H₂₃N₃O₇
• Molecular Weight: 465.45532
• CID: 2005446
• PubChem ID: 12961683

methyl 3,4,5-trimethoxy-2-((2-((3-pyridinylcarbonyl)amino)benzoyl)amino)benzoate Properties

Names and Identifiers

• methyl 3,4,5-trimethoxy-2-((2-((3-pyridinylcarbonyl)amino)benzoyl)amino)benzoate
• methyl 3,4,5-trimethoxy-2-(2-(nicotinamido)benzamido)benzoate
• methyl 3,4,5-trimethoxy-2-[2-(nicotinamido)benzamido]benzoate
• Methyl 3,4,5-trimethoxy-2-[[2-[(3-pyridinylcarbonyl)amino]benzoyl]amino]benzoate
• methyl 3,4,5-trimethoxy-2-[[2-(pyridine-3-carbonylamino)benzoyl]amino]benzoate
• 2-[[2-[(3-Pyridinylcarbonyl)amino]benzoyl]amino]-3,4,5-trimethoxybenzoic acid methyl ester
• AKOS040755238
• Preterramide C
• Preterremide C
• 81469-77-4
• CS-0371834
• HY-N10261
• CHEBI:201865
• 3,4,5-trimethoxy-2-[[2-[(3-pyridinylcarbonyl)amino]benzoyl]amino]-benzoic acid, methyl ester

• InChIKey： DXZREYMSIRCHNS-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H23N3O7/c1-31-18-12-16(24(30)34-4)19(21(33-3)20(18)32-2)27-23(29)15-9-5-6-10-17(15)26-22(28)14-8-7-11-25-13-14/h5-13H,1-4H3,(H,26,28)(H,27,29)
• SMILES： COC(=O)c1cc(OC)c(OC)c(OC)c1NC(=O)c1ccccc1NC(=O)c1cccnc1

Computed Properties

• Exact Mass: 465.15360008g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 9
• Monoisotopic Mass: 465.15360008g/mol
• Heavy Atom Count: 34
• Complexity: 706
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzanilides